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Compound of Interest

Compound Name: Spiro[2.5]octane

Cat. No.: B087113 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential safety and logistical information for

the proper disposal of Spiro[2.5]octane, a saturated bicyclic hydrocarbon. Due to a lack of a

comprehensive Safety Data Sheet (SDS) for Spiro[2.5]octane (CAS 185-65-9), this document

compiles available data for the parent compound and incorporates safety information from

various derivatives to ensure a cautious and responsible approach.

Key Safety and Physical Properties
While specific quantitative safety data for Spiro[2.5]octane is not readily available, the

following table summarizes its known physical properties and pertinent hazard information

derived from its derivatives. It is crucial to handle this compound with care, assuming it may

possess hazards similar to its chemical relatives.
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Property Value Compound Source

Molecular Formula C₈H₁₄ Spiro[2.5]octane [1][2]

Molecular Weight 110.20 g/mol Spiro[2.5]octane [1][2]

Boiling Point 125.75 °C (398.9 K) Spiro[2.5]octane [1]

Melting Point -86.15 °C (187.0 K) Spiro[2.5]octane [1]

Flammability Highly flammable
Spiro[2.5]octane-5,7-

dione
[3]

Toxicity

Toxicological

properties not

thoroughly

investigated.

Derivatives are

harmful if swallowed

or in contact with skin,

and may cause

respiratory irritation.

Spiro[2.5]octane

derivatives
[3][4][5]

Health Hazards
Causes skin and

serious eye irritation.

Spiro[2.5]octane

derivatives
[4][5]

Note: The flammability and health hazard data are based on derivatives of Spiro[2.5]octane.

In the absence of specific data for the parent compound, it is prudent to adopt a conservative

safety posture and handle Spiro[2.5]octane as a potentially flammable and hazardous

substance.

Experimental Protocols for Disposal
The proper disposal of Spiro[2.5]octane must be conducted in adherence to local, state, and

federal regulations. The following is a step-by-step methodology for its safe disposal in a

laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Measures:
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Always consult the available Safety Data Sheet (SDS) for the specific Spiro[2.5]octane
derivative you are working with.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a laboratory

coat.[3]

Conduct all handling and disposal procedures in a well-ventilated area or under a chemical

fume hood.[3]

2. Waste Segregation and Collection:

Do not mix Spiro[2.5]octane waste with other waste streams, especially incompatible

materials such as strong oxidizing agents.[3]

Collect all waste containing Spiro[2.5]octane, including contaminated materials like

absorbent pads and filter paper, in a designated, leak-proof, and chemically compatible

container.[3]

Clearly label the waste container as "Hazardous Waste" with the full chemical name

"Spiro[2.5]octane" and list any known associated hazards (e.g., Flammable, Irritant).[3]

3. Storage:

Securely seal the waste container.

Store the container in a designated satellite accumulation area (SAA) within the laboratory.

This area should be secure, away from general laboratory traffic, and properly ventilated.[3]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

approved professional waste disposal company. These companies are equipped to handle

and transport chemical waste safely and in accordance with regulatory requirements.[3]

For certain derivatives, chemical incineration with an afterburner and scrubber may be a

suitable disposal method, but this must be performed by a licensed facility.[3]
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Spiro[2.5]octane.

Spiro[2.5]octane Disposal Workflow

On-site Laboratory Procedures Off-site Professional Service

Step 1: Assess Hazards & Wear PPE Step 2: Segregate Waste Step 3: Collect in Labeled Container Step 4: Store in Designated Area Step 5: Professional DisposalArrange Pickup

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Spiro[2.5]octane.

By adhering to these procedures, researchers and scientists can ensure the safe and

environmentally responsible disposal of Spiro[2.5]octane and its derivatives, fostering a

culture of safety and excellence in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Spiro[2.5]octane: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087113#spiro-2-5-octane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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